Cas no 596811-66-4 (Oxiranol ,3-ethyl-2-pentyl-(9ci))

• Product Name: Oxiranol ,3-ethyl-2-pentyl-(9ci)
• CAS No: 596811-66-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2188747
• PubChem ID: 45083259
• Update Time: 2025-04-21

Oxiranol ,3-ethyl-2-pentyl-(9ci) Chemical and Physical Properties

Names and Identifiers

• Oxiranol ,3-ethyl-2-pentyl-(9ci)
• Oxiranol, 3-ethyl-2-pentyl-
• 596811-66-4
• Oxiranol,3-ethyl-2-pentyl-(9ci)
• DB-327144

• Inchi： 1S/C9H18O2/c1-3-5-6-7-9(10)8(4-2)11-9/h8,10H,3-7H2,1-2H3
• InChI Key： JQUZGAXFLJZQSX-UHFFFAOYSA-N
• SMILES： O1C(CC)C1(CCCCC)O

Computed Properties

• Exact Mass: 158.131
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2
• XLogP3: 2.4